2-[7-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-yl]acetic acid

• Molecular Formula: C10H7F3N2O2
• Molecular Weight: 244.17 g/mol
• IUPAC Name: 2-[7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl]acetic acid
• InChI: InChI=1S/C10H7F3N2O2/c11-10(12,13)6-1-2-15-7(4-9(16)17)5-14-8(15)3-6/h1-3,5H,4H2,(H,16,17)
• InChI Key: JSIRLYSAZJMHRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC=C2CC(=O)O)C=C1C(F)(F)F

Description

2-[7-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-yl]acetic acid is a heterocyclic compound that belongs to the imidazo[1,2-a]pyridine family This compound is characterized by the presence of a trifluoromethyl group at the 7th position and an acetic acid moiety at the 3rd position of the imidazo[1,2-a]pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[7-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-yl]acetic acid can be achieved through several methods. One common approach involves the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . This method is advantageous due to its simplicity and high yield.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale multicomponent reactions. These methods are designed to maximize yield and minimize the use of specific reagents that are difficult to source .

Chemical Reactions Analysis

Types of Reactions

2-[7-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-yl]acetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

2-[7-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-yl]acetic acid has a wide range of scientific research applications:

Chemistry: It serves as a valuable scaffold in organic synthesis and pharmaceutical chemistry.

Biology: It has been studied for its potential biological activities, including antibacterial, antifungal, antiviral, and anti-inflammatory properties.

Medicine: Derivatives of this compound, such as zolpidem and alpidem, are used to treat conditions like insomnia and brain function disorders.

Industry: It is used in the development of novel pharmaceuticals with fewer side effects compared to classical benzodiazepine tranquilizers.

Mechanism of Action

The mechanism of action of 2-[7-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-yl]acetic acid involves its interaction with specific molecular targets and pathways. For instance, derivatives like zolpidem exert their hypnotic effects by blocking γ-aminobutyric acid receptors, similar to classical benzodiazepine tranquilizers . This interaction leads to the modulation of neurotransmitter activity in the brain, resulting in sedative effects.

Comparison with Similar Compounds

Similar Compounds

Zolpidem: Used to treat short-term insomnia.

Alpidem: Used for brain function disorders.

Other Imidazo[1,2-a]pyridine Derivatives: These compounds share similar structures and biological activities.

Uniqueness

2-[7-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-yl]acetic acid is unique due to its trifluoromethyl group, which enhances its biological activity and stability compared to other derivatives . This makes it a valuable compound for developing new pharmaceuticals with improved efficacy and safety profiles.